Cas no 794578-70-4 (4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine
• CAS No: 794578-70-4
• MF: C₁₁H₁₀F₂N₂OS
• MW: 256.271708011627
• CID: 855460
• PubChem ID: 2441966
• Update Time: 2025-04-19

4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-DIMETHOXY-2-NITROANILINE
• 4-[4-(difluoromethoxy)phenyl]-5-methyl-1,3-thiazol-2-amine
• Z48847691
• EN300-14253
• AKOS005199926
• CS-0234507
• 794578-70-4
• G36347
• 4-[4-(Difluoromethoxy)phenyl]-5-methyl-2-thiazolamine
• 4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine

• Inchi： 1S/C11H10F2N2OS/c1-6-9(15-11(14)17-6)7-2-4-8(5-3-7)16-10(12)13/h2-5,10H,1H3,(H2,14,15)
• InChI Key： TXHATARQKDPFJO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 256.04819044g/mol
• Monoisotopic Mass: 256.04819044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 383.0±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)